Cas no 2156982-24-8 (2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide)

2-Amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide is a specialized organic compound featuring a chloro-substituted imidazole core linked to a propanamide backbone. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of the 5-chloro-1-methylimidazole moiety enhances its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The primary amine and amide functionalities offer versatile sites for further derivatization, enabling tailored modifications for specific applications. Its well-defined chemical properties and stability under standard conditions make it a reliable intermediate for synthetic chemistry. Suitable for controlled reactions, this compound is often utilized in small-scale research and drug discovery.
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide structure
2156982-24-8 structure
Product Name:2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
CAS No:2156982-24-8
MF:C7H11ClN4O
MW:202.641439676285
CID:6385693
PubChem ID:165518052
Update Time:2025-05-26

2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
    • EN300-1297605
    • 2156982-24-8
    • Inchi: 1S/C7H11ClN4O/c1-12-5(8)3-11-6(12)2-4(9)7(10)13/h3-4H,2,9H2,1H3,(H2,10,13)
    • InChI Key: AJJFUOJQAJFETJ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(CC(C(N)=O)N)N1C

Computed Properties

  • Exact Mass: 202.0621387g/mol
  • Monoisotopic Mass: 202.0621387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 86.9Ų

2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1297605-0.05g
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
0.05g
$1091.0 2023-06-06
Enamine
EN300-1297605-0.1g
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
0.1g
$1144.0 2023-06-06
Enamine
EN300-1297605-0.25g
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
0.25g
$1196.0 2023-06-06
Enamine
EN300-1297605-0.5g
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
0.5g
$1247.0 2023-06-06
Enamine
EN300-1297605-1.0g
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
1g
$1299.0 2023-06-06
Enamine
EN300-1297605-2.5g
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
2.5g
$2548.0 2023-06-06
Enamine
EN300-1297605-5.0g
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
5g
$3770.0 2023-06-06
Enamine
EN300-1297605-10.0g
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
10g
$5590.0 2023-06-06
Enamine
EN300-1297605-50mg
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
50mg
$888.0 2023-09-30
Enamine
EN300-1297605-100mg
2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide
2156982-24-8
100mg
$930.0 2023-09-30

Additional information on 2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide

2-Amino-3-(5-Chloro-1-Methyl-1H-Imidazol-2-yl)Propanamide: An Overview of CAS No. 2156982-24-8

2-Amino-3-(5-Chloro-1-Methyl-1H-imidazol-2-yl)propanamide (CAS No. 2156982-24-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide consists of an amino group, a chlorinated imidazole ring, and a propanamide moiety. These functional groups contribute to its distinct physicochemical properties and biological activities. The presence of the chloro substituent on the imidazole ring enhances the compound's lipophilicity, which is crucial for its ability to cross cell membranes and interact with intracellular targets.

Recent studies have highlighted the multifaceted biological activities of CAS No. 2156982-24-8. One of the most notable applications is its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that 2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the compound's ability to interfere with viral replication by targeting specific viral enzymes, such as RNA-dependent RNA polymerases.

In addition to its antiviral properties, CAS No. 2156982-24-8 has also shown promise in cancer research. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The researchers found that 2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide induces apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of CAS No. 2156982-24-8 has been extensively studied to assess its suitability for therapeutic applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development into drug formulations. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects.

Safety and toxicity assessments are crucial for any compound under consideration for pharmaceutical use. Preliminary studies suggest that 2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to ensure its safety profile across different patient populations.

The synthesis of CAS No. 2156982-24-8 involves a series of well-defined chemical reactions, starting from readily available starting materials. The key steps include the formation of the imidazole ring, introduction of the chloro substituent, and subsequent functionalization to generate the final product. The synthetic route is scalable and can be adapted for large-scale production if required.

In conclusion, 2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanamide (CAS No. 2156982-24-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile. As new findings emerge, this compound may play a significant role in advancing medical treatments for various diseases.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.